Heneicosane
Heneicosane
, also known as N-heneicosane or CH3-[CH2]19-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. can be converted into 20-methylhenicosan-1-ol and henicosan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as common oregano, pepper (c. frutescens), sunflower, and kohlrabi. This makes a potential biomarker for the consumption of these food products.
Crystals. (NTP, 1992)
Henicosane is an alkane that has 21 carbons and a straight-chain structure. It has been isolated from plants like Periploca laevigata and Carthamus tinctorius. It has a role as a pheromone, a plant metabolite and a volatile oil component.
Crystals. (NTP, 1992)
Henicosane is an alkane that has 21 carbons and a straight-chain structure. It has been isolated from plants like Periploca laevigata and Carthamus tinctorius. It has a role as a pheromone, a plant metabolite and a volatile oil component.
Brand Name:
Vulcanchem
CAS No.:
629-94-7
VCID:
VC0133394
InChI:
InChI=1S/C21H44/c1-3-5-7-9-11-13-15-17-19-21-20-18-16-14-12-10-8-6-4-2/h3-21H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCC
Molecular Formula:
C21H44
Molecular Weight:
296.6 g/mol
Heneicosane
CAS No.: 629-94-7
Reference Standards
VCID: VC0133394
Molecular Formula: C21H44
Molecular Weight: 296.6 g/mol
CAS No. | 629-94-7 |
---|---|
Product Name | Heneicosane |
Molecular Formula | C21H44 |
Molecular Weight | 296.6 g/mol |
IUPAC Name | henicosane |
Standard InChI | InChI=1S/C21H44/c1-3-5-7-9-11-13-15-17-19-21-20-18-16-14-12-10-8-6-4-2/h3-21H2,1-2H3 |
Standard InChIKey | FNAZRRHPUDJQCJ-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCCCCCCC |
Canonical SMILES | CCCCCCCCCCCCCCCCCCCCC |
Boiling Point | 673.7 °F at 760 mm Hg (NTP, 1992) 356.5 °C 359 °C |
Colorform | Crystals from water White solid |
Density | 0.7917 at 68 °F (NTP, 1992) 0.7919 g/cu cm at 20 °C |
Flash Point | 113 °C (235 °F) - closed cup |
Melting Point | 104.9 °F (NTP, 1992) 40.5 °C 40.4 °C |
Physical Description | Crystals. (NTP, 1992) |
Description | , also known as N-heneicosane or CH3-[CH2]19-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. can be converted into 20-methylhenicosan-1-ol and henicosan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as common oregano, pepper (c. frutescens), sunflower, and kohlrabi. This makes a potential biomarker for the consumption of these food products. Crystals. (NTP, 1992) Henicosane is an alkane that has 21 carbons and a straight-chain structure. It has been isolated from plants like Periploca laevigata and Carthamus tinctorius. It has a role as a pheromone, a plant metabolite and a volatile oil component. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | In water, 2.9X10-8 mg/L at 25 °C (extrapolated) Insoluble in water Slightly soluble in ethanol; soluble in petroleum ethe |
Synonyms | n-Heneicosane; Henicosane; |
Vapor Pressure | 8.73e-05 mmHg 8.73X10-5 mm Hg at 25 °C (extrapolated) |
PubChem Compound | 12403 |
Last Modified | Nov 11 2021 |
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